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Perfluorononylethyl Stearyl Dimethicone: A
Technical Guide to its Regulatory Landscape

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the regulatory status, toxicological
profile, and environmental considerations for Perfluorononylethyl Stearyl Dimethicone (CAS
No. 882878-48-0). This document is intended to inform researchers, scientists, and
professionals in the drug development and cosmetic industries about the current understanding
and regulatory landscape surrounding this substance.

Introduction

Perfluorononylethyl Stearyl Dimethicone is a silicone polymer that belongs to the broad
class of per- and polyfluoroalkyl substances (PFAS).[1][2] Its unique chemical structure,
combining a dimethicone backbone with perfluoroalkyl and stearyl groups, imparts desirable
properties such as film-forming, water resistance, and enhanced spreadability.[1]
Consequently, it has found use as a skin-conditioning agent in various cosmetic products.[3][4]
However, its classification as a PFAS has brought it under intense regulatory scrutiny due to
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concerns about the persistence, bioaccumulation, and potential toxicity associated with this
class of chemicals.

Regulatory Status

The regulatory landscape for Perfluorononylethyl Stearyl Dimethicone is rapidly evolving,
driven by a global effort to manage the risks associated with PFAS.

European Union: REACH and POPs Regulations

Under the European Union's comprehensive chemical regulations, Perfluorononylethyl
Stearyl Dimethicone is subject to significant restrictions. A recent pilot project conducted by
the European Chemicals Agency (ECHA) between November 2023 and April 2024 identified
Perfluorononylethyl Stearyl Dimethicone in cosmetic products, noting that the substance is
restricted under both the Registration, Evaluation, Authorisation and Restriction of Chemicals
(REACH) Regulation and the Persistent Organic Pollutants (POPs) Regulation.[5]

The substance's restriction stems from its characteristics as a persistent, bioaccumulative, and
toxic (PBT) substance, or a very persistent and very bioaccumulative (vPvB) substance.[5] A
critical concern is its potential to degrade into perfluorooctanoic acid (PFOA), a well-studied
PFAS with known reproductive toxicity and suspected carcinogenic properties.[5] The presence
of such restricted substances in consumer products is a compliance issue, and enforcement
actions are being taken to remove non-compliant products from the market.[5]

Other Regulatory Frameworks

While specific regulations for Perfluorononylethyl Stearyl Dimethicone are most clearly
defined in the EU, other jurisdictions are also increasing their oversight of PFAS as a class. In
the United States, for example, there is growing federal and state-level legislation to restrict the
use of PFAS in consumer products, including cosmetics. Organizations such as the
Environmental Working Group (EWG) have highlighted concerns about PFAS in personal care
products, including potential links to cancer, endocrine disruption, and reproductive harm.[6]

Physicochemical Properties

A comprehensive toxicological and environmental risk assessment requires an understanding
of the substance's physical and chemical properties. While detailed experimental data for
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Perfluorononylethyl Stearyl Dimethicone is not readily available in the public domain, some
general properties can be inferred from its chemical structure and information on similar

substances.
Property Value Source
CAS Number 882878-48-0 [7]
Molecular Formula C39H71F1904Si5 [8]
Molecular Weight 1105.4 g/mol [8]
Physical State Liquid or solid at room 7]
temperature

Solubility in Water Insoluble [7119]
Stability Stable under normal conditions  [9]

Note: The table summarizes available data. A full experimental characterization of the
substance's properties is not publicly available.

Toxicological Profile

Specific toxicological data for Perfluorononylethyl Stearyl Dimethicone is limited. Much of
the concern is extrapolated from the known hazards of PFAS as a class and its degradation
product, PFOA.
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Endpoint

Result/Concern

Source/Comment

Acute Oral Toxicity

Not determined for this specific

substance.

For Dimethicone, the acute
oral LD50 in rats is >2000
mg/kg bw.[10][11]

Acute Dermal Toxicity

Not determined for this specific

substance.

For Dimethicone, the acute
dermal LD50 in rabbits is
>2000 mg/kg bw.[10][11]

Skin Irritation/Corrosion

Expected to have low irritation
potential based on general

properties of dimethicones.

A safety data sheet for a
related stearyl dimethicone
product indicates it is not

classified for skin irritation.[10]

Eye Irritation/Corrosion

Expected to have low irritation

potential.

A safety data sheet for a
related stearyl dimethicone
product indicates it is not

classified for eye irritation.[10]

Sensitization

Data not available.

Repeated Dose Toxicity

Not determined for this specific

substance.

PFOA is associated with liver

and kidney toxicity.[12]

Genotoxicity

Not determined for this specific

substance.

Dimethicone was negative in

genotoxicity assays.[9]

Carcinogenicity

Not determined for this specific

substance.

PFOA is a suspected

carcinogen.[5]

Reproductive Toxicity

Not determined for this specific

substance.

PFOA is a known reproductive

toxicant.[5]

Endocrine Disruption

High concern due to its PFAS

nature.

PFAS are known endocrine
disruptors, potentially affecting
estrogen, androgen, and
thyroid hormone pathways.[12]
[13]
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Disclaimer: This table is based on data for related substances and general knowledge of PFAS.

The toxicological profile of Perfluorononylethyl Stearyl Dimethicone has not been fully

elucidated through specific studies.

Environmental Fate and Ecotoxicity

The environmental behavior of Perfluorononylethyl Stearyl Dimethicone is a significant

concern due to the persistence of the perfluoroalkyl moiety.

Endpoint

Result/Concern

Source/Comment

Persistence

Expected to be highly

persistent in the environment.

The carbon-fluorine bond is
extremely strong, making
PFAS resistant to degradation.
[14]

Bioaccumulation

High potential for

bioaccumulation.

PFAS, particularly long-chain
ones, are known to
accumulate in living

organisms.[6]

Expected to be immobile in soil

due to its silicone structure, but

The dimethicone portion

suggests low water solubility

Mobility ] . )
degradation products may be and mobility, but PFOA is
mobile. mobile in water.

) ) Some cyclic siloxanes have
] o Data not available for this ]
Aquatic Toxicity been shown to be toxic to

specific substance.

aquatic life.[6][15]

Note: The environmental fate and ecotoxicity of Perfluorononylethyl Stearyl Dimethicone

require further investigation through specific experimental studies.

Experimental Protocols

Detailed experimental protocols for the safety and environmental assessment of

Perfluorononylethyl Stearyl Dimethicone are not publicly available. However, standardized

testing methods, such as those established by the Organisation for Economic Co-operation
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and Development (OECD), would be applicable.[16][17] These guidelines provide a framework
for evaluating the physicochemical properties, toxicity, and environmental fate of chemical
substances.

Workflow for Physicochemical and Toxicological
Assessment
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Click to download full resolution via product page

Caption: Standard OECD testing workflow for chemical safety assessment.

Signaling Pathways and Mechanisms of Toxicity

While the specific molecular mechanisms of Perfluorononylethyl Stearyl Dimethicone are
not well-defined, the endocrine-disrupting potential of its degradation product, PFOA, and other
PFAS has been studied. PFAS can interfere with multiple signaling pathways, primarily through
interactions with nuclear receptors.

Potential Endocrine Disruption Pathways by PFAS
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Caption: Potential mechanisms of endocrine disruption by PFAS.

PFAS like PFOA can act as agonists for Peroxisome Proliferator-Activated Receptors (PPARS),
which are involved in lipid metabolism.[18] They can also interact with estrogen and androgen

receptors, potentially leading to hormonal imbalances and reproductive and developmental
issues.[1][14]

Conclusion

Perfluorononylethyl Stearyl Dimethicone is a substance of significant regulatory concern
due to its classification as a PFAS. Its use in cosmetics is restricted in the European Union
under both REACH and POPs regulations, primarily due to its persistence, potential for
bioaccumulation, and the toxicity of its degradation products. While specific toxicological and
ecotoxicological data for this compound are scarce, the known hazards of the broader PFAS
class warrant a precautionary approach. For researchers and developers, it is crucial to be
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aware of the evolving regulatory landscape and to consider safer, more sustainable alternatives
in product formulation. Further research is needed to fully characterize the human health and
environmental risks of Perfluorononylethyl Stearyl Dimethicone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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